Cas no 898437-61-1 ([4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone)

• Product Name: [4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone
• CAS No: 898437-61-1
• MF: C₂₅H₃₅N₅O₅
• MW: 485.575906038284
• CID: 5482822
• Update Time: 2025-08-03

[4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone

• Inchi： 1S/C25H35N5O5/c1-4-33-20-17-19(18-21(34-5-2)24(20)35-6-3)25(31)30-11-9-28(10-12-30)22-7-8-23(27-26-22)29-13-15-32-16-14-29/h7-8,17-18H,4-6,9-16H2,1-3H3
• InChI Key： BMHPCPSOHVNQNU-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3CCOCC3)C=C2)CC1)(C1=CC(OCC)=C(OCC)C(OCC)=C1)=O

Additional information on [4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone

Comprehensive Overview of [4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone (CAS No. 898437-61-1)

The compound [4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone (CAS No. 898437-61-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine and piperazine moiety, makes it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its potential applications in oncology, neurology, and metabolic disorders, aligning with current trends in precision medicine.

One of the key features of this compound is its triethoxyphenyl group, which contributes to its lipophilicity and bioavailability. This characteristic is critical for drug design, as it enhances membrane permeability and cellular uptake. The pyridazine core further adds to its versatility, enabling interactions with various biological targets. Given the growing interest in small-molecule therapeutics, this compound is frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and medicinal chemistry optimization.

In recent years, the scientific community has emphasized the importance of kinase inhibitors in treating diseases like cancer and autoimmune disorders. The morpholin-4-yl and piperazin-1-yl groups in this compound suggest potential kinase modulation, a hot topic in drug discovery. Searches for terms like "kinase inhibitor scaffolds" and "piperazine-based drugs" often lead to discussions about similar compounds, highlighting its relevance in contemporary research.

Another area of interest is the compound's potential role in neuropharmacology. The piperazine moiety is a common feature in many CNS-active drugs, and its presence here raises questions about possible applications in neurodegenerative diseases or psychiatric conditions. Queries such as "piperazine derivatives in neurology" or "morpholine-based CNS drugs" reflect the curiosity surrounding this molecule's therapeutic scope.

From a synthetic chemistry perspective, the compound's CAS No. 898437-61-1 serves as a unique identifier for researchers seeking reliable sourcing or literature references. Laboratories working on high-throughput screening or fragment-based drug design may find this compound particularly valuable due to its modular structure, which allows for further derivatization. The inclusion of triethoxy and pyridazine functionalities also makes it a subject of interest in green chemistry discussions, as researchers explore sustainable synthetic routes.

In summary, [4-(6-morpholin-4-ylpyridazin-3-yl)piperazin-1-yl]-(3,4,5-triethoxyphenyl)methanone represents a multifaceted tool for modern drug development. Its structural complexity and functional diversity align with current trends in personalized medicine and targeted therapy, making it a compound worth watching in the evolving landscape of pharmaceutical innovation.